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Compound of Interest

Compound Name: N,N'-Dimethyltrimethyleneurea

Cat. No.: B108851

Navigating Chemical Intermediates: A
Comparative Analysis of N,N'-Dimethylurea

A comprehensive guide for researchers, scientists, and drug development professionals on the
experimental applications and comparative performance of N,N'-Dimethylurea. Due to the
limited availability of experimental data for N,N'-Dimethyltrimethyleneurea, this guide will
focus on the closely related and well-documented compound, N,N'-Dimethylurea (CAS 96-31-
1), also known as 1,3-Dimethylurea.

N,N'-Dimethylurea is a versatile chemical intermediate with significant applications in various
fields, including the synthesis of pharmaceuticals like caffeine and theophylline, and in the
textile industry as a formaldehyde-free finishing agent.[1][2] This guide provides a statistical
analysis of its performance, detailed experimental protocols, and a comparison with relevant
alternatives to aid in experimental design and substance selection.

Physicochemical and Toxicological Data Summary

A clear understanding of the physical, chemical, and toxicological properties of N,N'-
Dimethylurea is fundamental for its safe and effective use in experimental settings. The
following table summarizes key quantitative data for this compound.
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Property Value Reference
Molecular Formula C3HsN20 [1]
Molecular Weight 88.11 g/mol [3]

Melting Point 101-106 °C [11[2]
Boiling Point 268-270 °C [11[2]
Density 1.142 g/cm3 [2][3]
Water Solubility 765 g/L at 21.5 °C [1]

logP -0.49 [3]

Acute Oral Toxicity (LD50, Rat) 4000 mg/kg [41[5]

Performance in Key Applications: A Comparative
Overview

N,N'-Dimethylurea’s utility is most prominent in two primary areas: as a precursor in chemical
synthesis and as a crosslinking agent in textile finishing.

Intermediate in Caffeine Synthesis

N,N'-Dimethylurea is a key building block in the industrial synthesis of caffeine.[1][6] The
process generally involves the reaction of N,N'-Dimethylurea with cyanoacetic acid to form an
intermediate, which is then further processed through cyclization and methylation steps.

Alternatives: Other synthetic routes to caffeine exist, such as the methylation of theobromine.[7]
[8] Greener synthetic approaches are also being explored, utilizing safer methylating agents
like dimethyl carbonate.[8] The choice of synthetic pathway often depends on factors like raw
material availability, cost, and desired purity of the final product.

Formaldehyde-Free Textile Finishing

In the textile industry, there is a significant move away from formaldehyde-releasing agents for
creating wrinkle-resistant fabrics due to health concerns. N,N'-Dimethylurea, often in
combination with glyoxal, serves as an effective formaldehyde-free crosslinking agent.[9]
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Alternatives: Polycarboxylic acids, such as 1,2,3,4-butanetetracarboxylic acid (BTCA) and citric
acid, are major alternatives for formaldehyde-free finishing.[10][11] While effective, they can be
more expensive and may require different curing conditions compared to dimethylurea-based
systems.[12] The performance of these alternatives in terms of wrinkle recovery, fabric
strength, and cost is a critical consideration for textile manufacturers.

Experimental Protocols
Synthesis of N,N'-Dimethyl-N-cyanoacetylurea (An
Intermediate for Heterocyclic Synthesis)

This protocol outlines the synthesis of a key derivative of N,N'-Dimethylurea used in the
preparation of various heterocyclic compounds.

Materials:

e N,N'-Dimethylurea

e Cyanoacetic acid

o Acetic anhydride

Procedure:

e React cyanoacetic acid with acetic anhydride to form a mixed anhydride.

e Introduce N,N'-Dimethylurea to the reaction mixture.

e The condensation reaction proceeds to yield N,N'-Dimethyl-N-cyanoacetylurea.[13]

Note: This is a generalized procedure. Specific reaction conditions such as temperature,
reaction time, and purification methods should be optimized for the desired yield and purity.

Mandatory Visualizations
Logical Workflow for Caffeine Synthesis from N,N'-
Dimethylurea
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The following diagram illustrates the key steps in a common synthetic route for caffeine,
highlighting the role of N,N'-Dimethylurea as a starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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